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Compound of Interest

Compound Name: PKH 26

Cat. No.: B15603232

Get Quote

For researchers, scientists, and drug development professionals utilizing the lipophilic

fluorescent dye PKH26, ensuring its proper disposal is a critical component of laboratory safety

and environmental responsibility. Adherence to established protocols for handling and

discarding this chemical is paramount to mitigate risks and maintain a safe research

environment. This guide provides essential, step-by-step information for the proper disposal of

PKH26, aligning with safety data sheet recommendations and general best practices for

laboratory chemical waste management.

Core Safety and Handling
PKH26 is classified as a highly flammable liquid and vapor that causes serious eye irritation.[1]

[2][3] Therefore, appropriate personal protective equipment (PPE), including protective gloves,

eye protection, and face protection, must be worn when handling the substance.[2][3] Work

should be conducted in a well-ventilated area, away from heat, sparks, open flames, and hot

surfaces.[2][3]

PKH26 Disposal Protocol: A Step-by-Step Approach
The primary directive for PKH26 disposal is to "Dispose of contents/container to an approved

waste disposal plant."[2] This indicates that PKH26 and its associated waste should be treated
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as hazardous chemical waste and should not be disposed of down the drain or in regular trash.

Step 1: Waste Segregation and Collection

Aqueous Waste: Collect all aqueous solutions containing PKH26, including supernatants

from cell washes, into a designated, leak-proof hazardous waste container.[4][5] This

container should be clearly labeled as "Hazardous Waste: Contains PKH26" and should list

all other chemical constituents.

Solid Waste: All materials that have come into contact with PKH26, such as pipette tips,

centrifuge tubes, gloves, and bench paper, should be collected in a separate, clearly labeled

hazardous waste container for solids.

Unused/Expired Dye: Any remaining stock solution of PKH26 should be disposed of in its

original container, if possible, or in a compatible, sealed waste container.[6] Ensure the

container is properly labeled.

Step 2: Container Management

Labeling: All waste containers must be accurately and clearly labeled with their contents.

Closure: Keep waste containers securely closed except when adding waste.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory.[7][8] This area should be away from ignition sources and incompatible chemicals.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the PKH26

waste.[9][10] Do not attempt to transport hazardous waste yourself.[10]

Step 4: Decontamination of Empty Containers

Triple Rinsing: Empty containers that held PKH26 should be triple rinsed with a suitable

solvent (e.g., ethanol, as the dye is often in an ethanolic solution) before being disposed of

as non-hazardous waste.[6][10]
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Rinsate Collection: The rinsate from this cleaning process must be collected and disposed of

as hazardous waste.[6][10]

Defacing Labels: Before discarding the rinsed container, deface or remove the original

chemical label to prevent confusion.[10]

Quantitative Data Summary
There is no quantitative data available from the provided search results that specifies

concentration limits for the disposal of PKH26. The consistent recommendation is for all waste

containing this dye to be handled by an approved waste disposal facility.

Parameter Value Source

Disposal Method
Approved Waste Disposal

Plant
[2]

UN Number 1170

Hazard Class 3 (Flammable Liquid)

Flash Point 14.0 °C (57.2 °F) - closed cup [1]

PKH26 Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of PKH26 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of PKH26 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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